Cas no 94715-57-8 (3,4,6-tri-o-acetyl-2-azido-2-deoxy-1-o-(2,2,2-trichloroethanimido Yl)-β-d-glucopyranose)

• Product Name: 3,4,6-tri-o-acetyl-2-azido-2-deoxy-1-o-(2,2,2-trichloroethanimido Yl)-β-d-glucopyranose
• CAS No: 94715-57-8
• CID: 1984828
• Update Time: 2025-06-19

3,4,6-tri-o-acetyl-2-azido-2-deoxy-1-o-(2,2,2-trichloroethanimido Yl)-β-d-glucopyranose Chemical and Physical Properties

Names and Identifiers

• 3,4,6-tri-o-acetyl-2-azido-2-deoxy-1-o-(2,2,2-trichloroethanimido Yl)-β-d-glucopyranose
• ST50307551
• 2,3,4,6-tetra-O-acetyl-2-hydroxy-D-glucal
• 1,5-Anhydro-D-arabino-hex-1-enitol 2,3,4,6-Tetraacetate
• 2-acetoxy-3,4,6-tri-O-acetyl-D-glucal
• AC1MC1TH
• 2,3,4,6-tetra-O-acetyl-1,5-anhydro-D-arabino-hex-1-enopyranose
• 2,3,4,6-Tetra-O-acetyl-1,5-anhydro-D-arabino-hex-1-enitol
• 2,3,4,6-tetra-O-acetyl-1,5-anhydro-D-arabino-hex-1-enopyranoside
• 3,4,6-tri-O-acetyl-2-acetoxy-1,5-anhydro-D-arabino-hex-1-enitol
• SureCN6283291
• ZINC05186490
• 2,3,4,6-Tetra-O-acetyl-1-deoxy-D-arabino-hex-1-enopyranose
• FT-0604406
• 2,3,4,6-tetra-O-acetyl-1,5-anhydro-D-arabinohex-1-enopyranose
• 1-Deoxy-D-arabino-hex-1-enopyranose Tetraacetate

Additional information on 3,4,6-tri-o-acetyl-2-azido-2-deoxy-1-o-(2,2,2-trichloroethanimido Yl)-β-d-glucopyranose

Introduction to 3,4,6-tri-o-acetyl-2-azido-2-deoxy-1-o-(2,2,2-trichloroethanimido Yl)-β-d-glucopyranose (CAS No. 94715-57-8)

3,4,6-tri-o-acetyl-2-azido-2-deoxy-1-o-(2,2,2-trichloroethanimido Yl)-β-d-glucopyranose, identified by the CAS number 94715-57-8, is a specialized carbohydrate derivative that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound represents a sophisticated modification of glucose, incorporating multiple functional groups that enhance its utility in various biochemical applications. The presence of acetyl groups at the 3, 4, and 6 positions, alongside an azido group at the 2-position and a 2,2,2-trichloroethanimido moiety at the 1-position, makes this molecule a versatile intermediate in the synthesis of glycosidic compounds and other bioactive molecules.

The structural complexity of 3,4,6-tri-o-acetyl-2-azido-2-deoxy-1-o-(2,2,2-trichloroethanimido Yl)-β-d-glucopyranose allows for diverse chemical transformations, making it a valuable tool in the development of novel therapeutic agents. The azido group, in particular, provides a reactive handle for further functionalization via azide-assisted coupling reactions such as the Stille coupling or Sonogashira coupling. These reactions are widely employed in medicinal chemistry to construct carbon-carbon bonds with high precision and selectivity.

In recent years, there has been growing interest in the use of carbohydrate-based molecules as pharmacophores due to their inherent biological activity and compatibility with biological systems. 3,4,6-tri-o-acetyl-2-azido-2-deoxy-1-o-(2,2,2-trichloroethanimido Yl)-β-d-glucopyranose serves as a building block for the synthesis of glycosaminoglycans (GAGs), which are crucial components of the extracellular matrix and play a vital role in cell signaling and inflammation. The acetyl groups not only protect the hydroxyl groups of glucose but also facilitate subsequent modifications through acetylation-dependent reactions.

The 1-position of the glucose ring is modified with a 2,2,2-trichloroethanimido group, which is known for its stability under various reaction conditions while still providing a reactive site for further derivatization. This modification enhances the compound's reactivity in nucleophilic substitution reactions and allows for the introduction of additional functional groups through condensation or displacement reactions. Such modifications are essential in drug design to optimize pharmacokinetic properties and improve target specificity.

One of the most promising applications of 3,4,6-tri-o-acetyl-2-azido-2-deoxy-1-o-(2,2,2-trichloroethanimido Yl)-β-d-glucopyranose is in the development of antiviral agents. Carbohydrate-based drugs have shown considerable efficacy against various viral infections due to their ability to mimic or interfere with viral glycosylation pathways. The azido group enables post-synthetic modifications that can be tailored to target specific viral enzymes or receptors. For instance, recent studies have demonstrated that azido-modified carbohydrates can inhibit viral entry by blocking interactions between viral glycoproteins and host cell receptors.

Another area where this compound has shown promise is in cancer research. Glycans play a critical role in tumor progression and metastasis by modulating cell adhesion and signaling pathways. By synthesizing analogs of natural glycans using 3,4,6-tri-o-acetyl-2-azido-2-deoxy-1-o-(2,2,2-trichloroethanimido Yl)-β-d-glucopyranose as a precursor, researchers can develop novel therapeutic agents that disrupt these pathways. The acetyl and azido groups provide multiple points for functionalization, allowing for precise tuning of molecular properties such as solubility and binding affinity.

The synthesis of 3,4,6-tri-o-acetyl-2-azido-2-deoxy-1-o-(2,2，trichloroethanimido Yl)-β-d-glucopyranose involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include protecting group strategies to prevent unwanted side reactions during synthesis. The use of acetyl groups as protecting groups is particularly advantageous because they can be easily removed under mild acidic conditions without affecting other functional moieties.

Recent advancements in synthetic methodologies have enabled more efficient routes to complex carbohydrate derivatives like 3，4，6-tri-o-acetyl - - β - d - glucopyranose。 For example，the use of flow chemistry has improved reaction reproducibility and scalability while reducing solvent consumption and waste generation。 Additionally， catalytic methods have been developed to streamline functionalization steps， thereby reducing the number of purification steps required。

The application of computational chemistry has also played a significant role in designing synthetic strategies for this compound。 Molecular modeling techniques can predict reaction outcomes and guide optimization efforts， saving valuable experimental time。 Furthermore， computer-assisted molecular design allows researchers to explore novel structural motifs before undertaking costly synthetic attempts。

In conclusion，3，4，6 - tri - o - acetyl - - - β - d - glucopyranose (CAS No．94715 - 57 - 8) is a versatile carbohydrate derivative with numerous potential applications in pharmaceutical research． Its unique structural features make it an ideal candidate for developing novel therapeutic agents targeting various diseases． As synthetic methodologies continue to evolve， we can expect even more innovative uses for this compound in the future．